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Compound of Interest

1-
Compound Name:

Phenylcyclopentanecarbaldehyde

cat. No.: B1352595

Technical Guide: 1-
Phenylcyclopentanecarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 1-Phenylcyclopentanecarbaldehyde, a
molecule of interest in organic synthesis and potential applications in medicinal chemistry. This
document summarizes its core molecular properties and presents a plausible synthetic route
for its preparation.

Core Molecular Data

The fundamental molecular details of 1-Phenylcyclopentanecarbaldehyde are summarized
below. These values are crucial for stoichiometric calculations, analytical characterization, and
interpretation of experimental results.
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Property Value

Molecular Formula C12H140

Molecular Weight 174.24 g/mol [1]

IUPAC Name 1-phenylcyclopentane-1-carbaldehyde[1]
CAS Number 21573-69-3[1]

Synthetic Pathway

While specific, detailed experimental protocols for the synthesis of 1-
Phenylcyclopentanecarbaldehyde are not readily available in the public domain, a logical
and chemically sound approach can be proposed based on established organic chemistry
principles. A common method for the synthesis of such aldehydes is through the formylation of
a Grignard reagent. The following diagram illustrates a potential synthetic workflow.
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Caption: Proposed synthesis of 1-Phenylcyclopentanecarbaldehyde.

Experimental Protocol Outline

The visualized workflow represents a two-step synthesis:

o Grignard Reaction: Phenylmagnesium bromide, a Grignard reagent, is reacted with
cyclopentanecarbonitrile in an anhydrous ether solvent such as diethyl ether (Etz0). This
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nucleophilic addition forms a magnesium salt of an imine.

 Acidic Hydrolysis: The resulting imine intermediate is then subjected to acidic hydrolysis
(e.g., with agueous HCI or H2S0a4). This step cleaves the carbon-nitrogen double bond,
yielding the final product, 1-Phenylcyclopentanecarbaldehyde, and an ammonium salt as
a byproduct.

This proposed pathway provides a foundational method for researchers to develop a specific
experimental protocol, which would require optimization of reaction conditions, purification
techniques, and analytical validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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